Cas no 1406841-00-6 (5-(butan-2-yloxy)pentane-1-sulfonyl chloride)

• Product Name: 5-(butan-2-yloxy)pentane-1-sulfonyl chloride
• CAS No: 1406841-00-6
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 5925046
• PubChem ID: 64200431
• Update Time: 2025-05-24

5-(butan-2-yloxy)pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yloxy)pentane-1-sulfonyl chloride
• EN300-1144269
• 1406841-00-6
• AKOS013520452

• Inchi： 1S/C9H19ClO3S/c1-3-9(2)13-7-5-4-6-8-14(10,11)12/h9H,3-8H2,1-2H3
• InChI Key： UEJSRKKEGUEWAH-UHFFFAOYSA-N
• SMILES： ClS(CCCCCOC(C)CC)(=O)=O

Computed Properties

• Exact Mass: 242.0743433g/mol
• Monoisotopic Mass: 242.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5-(butan-2-yloxy)pentane-1-sulfonyl chloride

Comprehensive Overview of 5-(butan-2-yloxy)pentane-1-sulfonyl chloride (CAS No. 1406841-00-6)

5-(butan-2-yloxy)pentane-1-sulfonyl chloride (CAS No. 1406841-00-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound is particularly valued for its role as a key intermediate in the preparation of sulfonamide-based compounds, which are essential in drug development and material science. Its unique molecular structure, featuring a butyl ether linkage and a reactive sulfonyl chloride group, makes it a versatile building block for chemists.

In recent years, the demand for high-purity sulfonyl chlorides like 5-(butan-2-yloxy)pentane-1-sulfonyl chloride has surged due to advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are increasingly exploring its applications in proteomics and chemical biology, where it serves as a linker for modifying peptides and proteins. The compound's ability to form stable covalent bonds with nucleophiles, such as amines and thiols, aligns with the growing interest in click chemistry and site-specific labeling.

The synthesis of 5-(butan-2-yloxy)pentane-1-sulfonyl chloride typically involves the chlorination of the corresponding sulfonic acid precursor, a process optimized for high yield and minimal byproducts. Industrial-scale production emphasizes green chemistry principles, including solvent recovery and energy-efficient protocols, to meet the sustainability goals of modern laboratories. Analytical techniques like HPLC and NMR spectroscopy ensure the compound's purity, which is critical for reproducible research outcomes.

From an SEO perspective, users frequently search for terms such as "sulfonyl chloride applications," "CAS 1406841-00-6 supplier," and "ether-linked sulfonates," reflecting the compound's niche yet impactful role. Addressing these queries, this article highlights the compound's relevance in antibody-drug conjugates (ADCs), a hot topic in oncology research. Additionally, its stability under ambient storage conditions and compatibility with automated synthesis platforms make it a practical choice for high-throughput screening.

Looking ahead, 5-(butan-2-yloxy)pentane-1-sulfonyl chloride is poised to play a pivotal role in emerging fields like degron-based therapeutics and protein degradation technologies. Its adaptability to microwave-assisted reactions further enhances its appeal in time-sensitive projects. As the scientific community prioritizes precision medicine and molecular glues, this compound's significance will only grow, solidifying its status as a cornerstone of innovative chemical synthesis.